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Compound of Interest

Compound Name: Variolink

Cat. No.: B1169904

An In-Depth Technical Guide to the Chemical Composition of Variolink Esthetic Luting Cement

Introduction

Variolink Esthetic is a versatile, esthetic luting composite used for the permanent cementation
of demanding ceramic and composite restorations.[1] It is available in both a light-curing (LC)
and a dual-curing (DC) formulation to accommodate a range of clinical indications based on
restoration thickness and translucency.[2] This guide provides a detailed overview of its
chemical composition, drawing from manufacturer safety data sheets and scientific
publications. It is intended for researchers, scientists, and professionals in drug and material
development who require a deep understanding of the material's constituents and their
interplay.

Chemical Composition

The chemical composition of Variolink Esthetic is a complex blend of a resin matrix, inorganic
fillers, and an initiator system, all meticulously balanced to achieve its desired physical and
esthetic properties.

Quantitative Data Summary

The following tables summarize the known quantitative data for the components of Variolink
Esthetic LC and DC. The data is compiled from various safety data sheets and product
information.
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Table 1: Chemical Composition of Variolink Esthetic LC

Component
Category

Chemical Name

Concentration
Range (% wiw)

Function

Inorganic Fillers

Ytterbium Trifluoride

10 - 25%

Radiopacity, Filler

Mixed Spheroidal

Filler, Mechanical

) Not specified )
Oxide Properties
Urethane )
. . Core matrix

Monomer Matrix Dimethacrylate 2.5-10%

component
(UDMA)
Aromatic Aliphatic ]
Core matrix
Urethane 2.5-10%
_ component
Dimethacrylate
1,10-Decanediol Cross-linking
_ 2.5-10%

Dimethacrylate monomer
Patented

Initiator System Ivocerin® Not specified photoinitiator, Amine-
free

Additives Pigments Not specified Shading and esthetics

Stabilizers Not specified Shelf-life and stability

Table 2: Additional Hazard-Determining Components in Variolink Esthetic DC
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Component ] . .
Chemical Name Location Function
Category
- a,a-dimethylbenzyl Self-cure initiator
Initiator System ] Catalyst
hydroperoxide component
) Self-cure initiator
Acetyl-2-thiourea Base
component
2-(2-Hydroxy-5-
methylphenyl)-
Additives benzotriazol; 2-(2H- Base UV Stabilizer

Benzotriazol-2-yl)-p-

kresol

The total volume of inorganic fillers in Variolink Esthetic is approximately 38%.[3][4] The filler

particles have a size ranging from 0.04 to 0.2 um, with an average particle size of 0.1 um.[3][4]

Key Component Details

Monomer Matrix: The resin backbone of Variolink Esthetic is primarily composed of
urethane dimethacrylate (UDMA) and other methacrylate monomers.[3] This matrix is
responsible for the cement's handling characteristics and forms a durable, cross-linked
polymer network upon curing.

Inorganic Fillers: A combination of ytterbium trifluoride and a mixed spheroidal oxide glass
filler is used.[3] Ytterbium trifluoride imparts high radiopacity to the cement, making it easily
visible on radiographs. The filler particles contribute to the material's mechanical strength,
wear resistance, and low polymerization shrinkage.

Initiator System: A key feature of Variolink Esthetic is its patented, amine-free photoinitiator,
Ivocerin®.[1][2][5] This is significant because amines used in conventional initiator systems
can be prone to oxidation, which may lead to color changes over time. The amine-free nature
of Variolink Esthetic contributes to its excellent shade stability.[1][5] The dual-curing version
incorporates a self-curing initiator system, which includes components like a,a-
dimethylbenzyl hydroperoxide and acetyl-2-thiourea, for situations where light cannot
sufficiently penetrate the restoration.[6][7]
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Experimental Protocols for Chemical
Characterization

While the precise proprietary methods used by Ivoclar Vivadent are not publicly disclosed, the
chemical characterization of such resin-based dental cements typically involves a suite of
standard analytical techniques.

¢ Analysis of Monomers and Additives: Gas Chromatography-Mass Spectrometry (GC-MS)
and High-Performance Liquid Chromatography (HPLC), often coupled with Mass
Spectrometry (LC-MS), are standard methods for separating, identifying, and quantifying the
individual monomer components and additives within the uncured resin matrix. These
techniques are also used to analyze any leachable components from the cured cement.

 Filler Content and Composition: Thermogravimetric Analysis (TGA) is commonly used to
determine the total inorganic filler content. In this method, a sample of the cement is heated
to a high temperature to burn off the organic resin matrix, leaving behind the inorganic fillers,
which can then be weighed. The elemental composition of the fillers can be determined
using techniques such as X-ray Fluorescence (XRF) or Energy-Dispersive X-ray
Spectroscopy (EDS) coupled with a Scanning Electron Microscope (SEM).

o Polymerization and Chemical Structure: Fourier-Transform Infrared Spectroscopy (FTIR) is a
crucial tool for analyzing the polymerization process. By monitoring the decrease in the
characteristic absorption peak of the methacrylate carbon-carbon double bonds (typically
around 1638 cm~1), the degree of conversion from monomer to polymer can be calculated.
FTIR also provides information about the chemical structure of the resin components.

Visualizing Component Relationships

The following diagrams illustrate the relationships between the core components of Variolink
Esthetic and a typical workflow for its chemical analysis.
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Caption: Core components of Variolink Esthetic luting cement.
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Caption: Typical workflow for analyzing resin-based dental cement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [chemical composition of Variolink Esthetic luting
cement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169904#chemical-composition-of-variolink-esthetic-
luting-cement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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